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Compound of Interest

Compound Name:
4-(aminomethyl)tetrahydro-2H-

pyran-4-ol

Cat. No.: B1371144 Get Quote

Technical Support Center: 4-
(aminomethyl)tetrahydro-2H-pyran-4-ol
Prepared by the Senior Application Scientist Team

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals utilizing 4-(aminomethyl)tetrahydro-2H-pyran-4-ol (CAS No:

783303-73-1). It provides in-depth safety information, handling protocols, and troubleshooting

solutions for common experimental challenges.

Chemical Profile & Quick Stats
For immediate reference, the key identifiers and properties of 4-(aminomethyl)tetrahydro-2H-
pyran-4-ol are summarized below.
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Property Value Source

CAS Number 783303-73-1 [1]

Molecular Formula C6H13NO2 [1]

Molecular Weight 131.17 g/mol [1]

Synonyms 4-(aminomethyl)oxan-4-ol [1][2]

Primary Use

Research & Development,

Medicinal Chemistry Building

Block

[1][2]

Frequently Asked Questions (FAQs)
This section addresses common initial inquiries regarding the handling and properties of 4-
(aminomethyl)tetrahydro-2H-pyran-4-ol.

Q: What is 4-(aminomethyl)tetrahydro-2H-pyran-4-ol and what are its primary applications?

A: 4-(aminomethyl)tetrahydro-2H-pyran-4-ol is a valuable chemical building block used

extensively in medicinal chemistry and organic synthesis. Its structure, featuring a

tetrahydropyran ring with both a primary amine and a tertiary hydroxyl group, makes it a

versatile scaffold. This unique arrangement is utilized in the development of bioactive

molecules, including selective inhibitors of mTOR kinase and phosphodiesterase 10A

(PDE10A), which are targets for research in oncology and schizophrenia, respectively.[2]

Q: What are the primary hazards associated with this compound?

A: According to the Globally Harmonized System (GHS), this compound is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3] It

is crucial to handle it with appropriate personal protective equipment in a well-ventilated area.

Q: How should I properly store this chemical?

A: The compound should be stored in a tightly closed container in a location that is dry, cool,

and well-ventilated.[3][4] It should be stored separately from incompatible materials and
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foodstuff containers.[3] For long-term stability and to prevent potential degradation such as

oxidation, storage under an inert gas atmosphere (e.g., Argon or Nitrogen) is recommended.[5]

Q: What chemicals or materials are incompatible with 4-(aminomethyl)tetrahydro-2H-pyran-
4-ol?

A: Due to its chemical nature, it is incompatible with strong oxidizing agents, strong acids, acid

chlorides, and reducing agents.[4][6] Contact with these materials should be avoided to prevent

vigorous or uncontrolled reactions.

Q: What is the correct procedure for disposing of waste?

A: All waste material, including empty containers, must be disposed of in accordance with

national and local regulations. Do not mix with other waste. Uncleaned containers should be

treated with the same precautions as the product itself and disposed of at an approved waste

disposal plant.[7]

Hazard Identification and Safety Precautions
A thorough understanding of the hazards is critical for safe experimentation.

GHS Hazard Classification
Hazard Code Statement Class

H315 Causes skin irritation Skin Irritant, Category 2

H319 Causes serious eye irritation Eye Irritant, Category 2A

H335 May cause respiratory irritation STOT SE, Category 3

Source: Echemi Safety Data Sheet[3]

Required Personal Protective Equipment (PPE)
Adherence to PPE standards is mandatory to mitigate exposure risks.
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Protection Type Specification Rationale

Eye/Face

Wear tightly fitting safety

goggles with side-shields

conforming to EN166 (EU) or

NIOSH (US) standards.[3][4]

Prevents contact with eyes,

which can cause serious

irritation.[3]

Skin

Handle with chemical-

impermeable gloves (e.g.,

Nitrile rubber) that satisfy EU

Directive 89/686/EEC and EN

374 standard. Wear

appropriate protective clothing.

[3][4]

Prevents skin contact, which

can cause irritation.[3]

Contaminated gloves must be

disposed of properly.

Respiratory

Use only in a chemical fume

hood or a well-ventilated area.

[4][6] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator with an appropriate

filter (e.g., Type ABEK).[3]

Prevents inhalation of vapors

or aerosols, which may cause

respiratory tract irritation.[3]

General Hygiene

Facilities must be equipped

with an eyewash station and a

safety shower.[4][6] Wash

hands thoroughly after

handling.[3]

Ensures immediate

decontamination capabilities in

case of accidental exposure.

Emergency Procedures & First Aid
Immediate and appropriate action during an emergency is vital.

Personal Exposure Response
Inhalation: Move the victim to fresh air immediately.[1][3] If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration (do not use mouth-to-mouth

resuscitation) and seek immediate medical attention.[1][3][4]
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Skin Contact: Immediately take off all contaminated clothing.[1][3] Wash the affected area

with soap and plenty of water for at least 15 minutes.[4][8] Consult a physician.[3][8]

Eye Contact: Immediately flush eyes with plenty of pure water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.[4]

Ingestion: Rinse the mouth thoroughly with water.[3][8] Do NOT induce vomiting.[3][4] Never

give anything by mouth to an unconscious person. Call a physician or Poison Control Center

immediately.[1][3]

Spill & Fire Response
Accidental Spill: Ensure adequate ventilation and evacuate personnel to a safe area.[3]

Remove all sources of ignition.[3] Wear full PPE as described in Section 3. Absorb the spill

with an inert material (e.g., vermiculite, sand, or earth) and collect it into a suitable, closed

container for disposal.[4] Prevent the chemical from entering drains or waterways.[3][4]

Fire Fighting: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam as

extinguishing media.[3][4] Firefighters must wear a self-contained breathing apparatus

(SCBA) and full protective gear.[3][4]

Emergency Response Workflow Diagram
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Personal Exposure Event

Identify Exposure Type

Immediate First Aid Actions

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Move to Fresh Air

Administer Oxygen if Needed

Remove Contaminated Clothing

Wash with Soap & Water (15+ min)

Flush with Water (15+ min)

Remove Contact Lenses

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for personal exposure first aid response.

Troubleshooting Guide for Experimental
Applications
This section provides solutions to potential issues encountered during experiments involving 4-
(aminomethyl)tetrahydro-2H-pyran-4-ol.

Q: My reaction yield is consistently lower than expected. What are the likely causes?

A: Low yields can stem from several factors. Consider the following:

Reagent Purity & Stability: The compound contains both an amine and a tertiary alcohol,

which can be susceptible to degradation. Ensure it was stored correctly (cool, dry, under inert

gas) to prevent oxidation or other side reactions.[3][5] Verify the purity of all other reagents

and solvents.
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Reaction Conditions: The primary amine is a good nucleophile, but reactions may be

reversible or require specific pH ranges. The tertiary alcohol is generally stable but could

undergo elimination under harsh acidic conditions and heat. Re-evaluate reaction time,

temperature, and stoichiometry.

Incomplete Reaction: Monitor the reaction progress using an appropriate technique (e.g.,

TLC, LC-MS). An extended reaction time or a slight increase in temperature (if thermally

stable) might be necessary.

Workup & Purification Losses: The compound's polarity, due to the amine and hydroxyl

groups, can lead to losses during aqueous workup or column chromatography. Ensure the

pH is adjusted correctly during extraction and consider using a more polar eluent system for

chromatography.

Q: I am observing an unexpected byproduct in my LC-MS/NMR analysis. What could it be?

A: The bifunctional nature of the molecule provides pathways for side reactions.

Dimerization/Oligomerization: The primary amine of one molecule could potentially react with

an activated form of another, though this is less common without a specific coupling agent.

Oxidation: While the tertiary alcohol is resistant to oxidation, the primary amine can be

oxidized. Check if your reaction conditions involve any oxidizing agents, including

atmospheric oxygen over long reaction times.

Contamination: The most common source of unexpected signals is contamination from

starting materials, solvents, or previously used glassware. Always use positive and negative

controls to validate your setup.[9]

Q: The compound appears to have discolored or changed consistency during storage. Is it still

usable?

A: Discoloration (e.g., turning yellow) or a change in consistency can indicate degradation. This

is often due to slow oxidation from air exposure or reaction with atmospheric moisture/CO2.

Recommendation: Before use, it is highly advisable to re-analyze the material's purity via

NMR, LC-MS, or another suitable method. If significant degradation or impurity peaks are
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observed, the material should be repurified (e.g., by distillation or chromatography) or

discarded. To prevent this, always store the compound in a tightly sealed container under an

inert atmosphere, especially after the container has been opened.[3][5]

Example Experimental Protocol: N-Acylation
This protocol details a standard N-acylation reaction, a common step in modifying the primary

amine of 4-(aminomethyl)tetrahydro-2H-pyran-4-ol.

Objective: To synthesize N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)acetamide.

Causality: This reaction adds an acetyl group to the primary amine. A non-nucleophilic base

(Triethylamine, TEA) is used to scavenge the HCl generated as a byproduct, preventing it from

protonating the starting amine and stopping the reaction. The reaction is performed at 0 °C

initially to control the exothermic nature of the acylation.

Materials:

4-(aminomethyl)tetrahydro-2H-pyran-4-ol

Acetyl chloride

Triethylamine (TEA)

Dichloromethane (DCM, anhydrous)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Setup: In a flame-dried, round-bottom flask under an argon or nitrogen atmosphere, dissolve

4-(aminomethyl)tetrahydro-2H-pyran-4-ol (1.0 eq) and triethylamine (1.2 eq) in anhydrous

DCM.
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Cooling: Cool the stirred solution to 0 °C using an ice-water bath. This is critical for

controlling the reaction rate and minimizing side reactions.

Reagent Addition: Add acetyl chloride (1.1 eq) dropwise to the cooled solution over 10-15

minutes using a syringe. A white precipitate (triethylamine hydrochloride) will form.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Let it stir for 2-4 hours, monitoring by TLC until the starting

material is consumed.

Quenching & Workup: Carefully quench the reaction by slowly adding saturated sodium

bicarbonate solution. Transfer the mixture to a separatory funnel, separate the layers, and

extract the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash sequentially with water and then brine. Each

wash helps remove water-soluble impurities.

Drying & Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate

the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

to obtain the pure N-acylated product.

N-Acylation Experimental Workflow
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Caption: Step-by-step workflow for a typical N-acylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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